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Compound of Interest

Compound Name: 3-Propylamino morpholine

Cat. No.: B13893497

CAS: 123-00-2 | Formula: C7H1eN20 | Synonyms: N-(3-Aminopropyl)morpholine, 4-(3-
Aminopropyl)morpholine

Executive Summary

3-Morpholinopropylamine is a bifunctional intermediate widely utilized in the synthesis of
pharmaceutical agents (specifically neurological targets), surfactants, and corrosion inhibitors.
Its utility stems from the combination of a secondary amine (within the morpholine ring) and a
reactive primary amine tail. However, this same reactivity presents a dual-hazard profile:
immediate severe corrosivity (pH ~12) and delayed hypersensitivity (skin sensitization).

This guide moves beyond standard Safety Data Sheet (SDS) boilerplate to provide a
mechanistic understanding of these hazards and a self-validating protocol for safe handling in
research and development environments.

Physicochemical Profile

Understanding the physical constants is the first step in engineering safe processes. The high
boiling point and low vapor pressure can lead to a false sense of security; however, the
compound is hygroscopic and readily absorbs CO: to form carbamates, altering its
stoichiometry in sensitive reactions.
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Property Value Critical Implication

Viscosity changes indicate

Physical State Colorless Liquid ] )

moisture absorption.

High thermal stability; difficult
Boiling Point 224-225 °C to remove by rotary

evaporation.

Classified as Combustible
Flash Point ~98-99 °C (Closed Cup) (Class IlIB). Preheating for
reactions increases fire risk.

Denser than many organic

Density 0.987 g/mL ] ]
solvents; sinks in water.
Corrosive. Causes irreversible
pH ~12 (100 g/L H20) )
tissue damage upon contact.
Low inhalation risk at ambient
Vapor Pressure <1 mmHg @ 20°C temp, but aerosols are highly
toxic.
N o Exothermic dissolution; heat
Solubility Miscible in Water

generation upon water contact.

Hazard Assessment & Toxicology
Mechanism of Injury

o Corrosion (Skin/Eyes): As a strong base, 3-Morpholinopropylamine saponifies cell
membrane lipids and denatures proteins (liquefactive necrosis). Unlike acid burns, which
form a protective eschar, alkaline burns penetrate deep into tissue until the base is
neutralized or diluted. Eye contact can cause permanent corneal opacification.

o Sensitization (Allergy): The primary amine group acts as a hapten. It covalently binds to skin
proteins (via nucleophilic attack on carbonyls), creating an immunogenic complex.
Subsequent exposures trigger a T-cell mediated hypersensitivity response (allergic contact
dermatitis).
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lassification ( ized)

Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Cat4 H302: Harmful if swallowed.[1]
o H311/H312: Toxic/Harmful in
Acute Toxicity (Dermal) Cat 3/4 ] ]
contact with skin.
. . H314: Causes severe skin
Skin Corrosion Cat 1B
burns and eye damage.
) o H317: May cause an allergic
Skin Sensitization Cat1l ) )
skin reaction.
H318: Causes serious eye
Eye Damage Catl

damage.[1]

Critical Control Points: Engineering & PPE

Standard nitrile exam gloves are insufficient for prolonged contact with primary amines and
morpholine derivatives.

Personal Protective Equipment (PPE) Matrix

e Hand Protection:

o Standard Handling:Double-gloving is mandatory. Inner: Nitrile (inspection layer).[2][3]
Outer: Butyl Rubber (0.3mm+) or Laminate (Silver Shield/Barrier).

o Justification: Morpholine derivatives can permeate thin nitrile (<4 mil) in under 15 minutes.

o Eye Protection: Chemical splash goggles + Face shield. (Safety glasses are inadequate due
to the risk of splash migration).

o Respiratory: If heating or aerosolizing, use a full-face respirator with ABEK (Amine/Organic
Vapor) cartridges.

Engineering Controls

e Ventilation: Handle exclusively in a fume hood with a face velocity > 0.5 m/s.
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o Decontamination Station: Safety shower and eyewash must be within 10 seconds of the
workstation.

Experimental Protocol: Safe Synthesis Workflow

This workflow incorporates "Stop/Go" decision points to ensure operator safety and chemical
integrity.

Diagram 1: Safe Handling Workflow
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Start: Reagent Retrieval
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(Avoid Open Pouring) Purify or Discard.

;

Reaction Execution
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l
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Caption: Logic flow for the safe retrieval, inspection, and usage of 3-Morpholinopropylamine in
synthesis.
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Protocol Notes

o Pre-Inspection: The liquid should be colorless. Yellowing indicates oxidation; cloudiness
indicates moisture absorption (carbamate formation).

o Transfer: Use positive pressure (nitrogen) or a glass syringe. Avoid pouring, which exposes
the amine to atmospheric moisture and increases spill risk.

e Quenching: When neutralizing excess reagent with acid, add acid dropwise at 0°C. The heat
of neutralization is significant (~50 kJ/mol) and can cause flash boiling of solvents.

Emergency Response Protocols

In the event of exposure, immediate action is critical to prevent permanent damage.

Diagram 2: Exposure Response Logic
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Caption: Immediate response triage for 3-Morpholinopropylamine exposure. Note: Never use
vinegar/acid to neutralize skin burns.

Specific First Aid
o Skin: Immediately drench with water.[1] Do not attempt to neutralize with vinegar or weak

acids; the exothermic reaction will worsen the burn. Remove contaminated clothing while
showering.[1]
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e Eyes: Irrigate immediately.[1] Time is vision. If contact lenses are present, remove them only
if they are not stuck to the eye.

o Spill Cleanup:

Evacuate area.

(¢]

[¢]

Don Butyl gloves and respirator.

[¢]

Absorb with inert material (vermiculite/sand). Do not use sawdust (fire risk with amines).

Collect in a container labeled "Corrosive Alkali Waste."

[e]

Storage & Stability

o Atmosphere: Store under Nitrogen or Argon.

o Container: Keep in tightly closed glass or HDPE containers. Avoid aluminum or copper
fittings (amines corrode these metals).

o Shelf Life: Re-test purity if stored > 6 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: 3-
Morpholinopropylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13893497#safety-data-sheet-sds-for-3-
morpholinopropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-CH-Site/en_US/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-843609&DocumentType=MSD&DocumentId=843609_SDS_AU_EN.PDF&DocumentUID=2533793&Language=EN&Country=AU&Origin=PDP
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.safeopedia.com/chemical-resistant-glove-materials-everything-you-need-to-know-to-choose-the-right-glove-and-stay-safe/2/7222
https://www.benchchem.com/product/b13893497#safety-data-sheet-sds-for-3-morpholinopropylamine
https://www.benchchem.com/product/b13893497#safety-data-sheet-sds-for-3-morpholinopropylamine
https://www.benchchem.com/product/b13893497#safety-data-sheet-sds-for-3-morpholinopropylamine
https://www.benchchem.com/product/b13893497#safety-data-sheet-sds-for-3-morpholinopropylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13893497?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13893497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

